Cas no 1261794-73-3 (2-Amino-3-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-3-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1261794-73-3
• MF: C₁₃H₈F₆N₂O
• MW: 322.205843925476
• CID: 4929099
• Update Time: 2025-08-01

2-Amino-3-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C13H8F6N2O/c14-12(15,16)10-6-5-9(11(20)21-10)7-1-3-8(4-2-7)22-13(17,18)19/h1-6H,(H2,20,21)
• InChI Key： NAKDSXRYEIDSPW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(N)=N1)C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 4.2
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-3-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine

Introduction to 2-Amino-3-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261794-73-3)

2-Amino-3-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261794-73-3) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a pyridine ring, amino group, and trifluoromethyl and trifluoromethoxy substituents, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The pyridine ring, a fundamental component of many biologically active molecules, provides a rigid and planar structure that can interact with biological targets through π-π stacking and hydrogen bonding. The presence of the amino group enhances the compound's solubility and reactivity, making it more suitable for drug development. The trifluoromethyl and trifluoromethoxy substituents introduce significant electronic effects, which can modulate the compound's pharmacokinetic properties and enhance its binding affinity to specific receptors.

Recent studies have highlighted the potential of 2-Amino-3-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 2-Amino-3-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that 2-Amino-3-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic profile of 2-Amino-3-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine has also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity allows it to cross biological membranes efficiently, while its metabolic stability ensures prolonged exposure to target tissues. These characteristics are crucial for optimizing drug delivery and efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Amino-3-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 2-Amino-3-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261794-73-3) is a promising compound with a diverse range of biological activities. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field of medicinal chemistry.